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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromoaniline

Cat. No.: B175192 Get Quote

Essential Safety and Handling Guide for 5-
(Benzyloxy)-2-bromoaniline
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-(Benzyloxy)-2-bromoaniline.

Adherence to these protocols is essential for ensuring personal safety and minimizing

environmental impact.

Key Safety and Physical Data
A summary of important quantitative and qualitative data for 5-(Benzyloxy)-2-bromoaniline is

presented below.
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Property Value Reference

Molecular Formula C13H12BrNO [1][2]

Molecular Weight 278.15 g/mol [2][3]

Appearance Light-red to Brown Solid [3]

Storage Temperature 2-8°C [1][3]

Signal Word Warning or Danger [1][3][4]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. Toxic to

aquatic life with long lasting

effects.

[3][4][5]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational protocol is crucial for the safe handling of 5-
(Benzyloxy)-2-bromoaniline.

Engineering Controls and Preparation
Fume Hood: All weighing and handling of the solid compound must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[4]

Safety Equipment: Ensure that a calibrated eyewash station and an accessible safety

shower are in close proximity to the workstation.[6]

Ventilation: Work in a well-ventilated area to avoid the accumulation of dust or vapors.[5][7]

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical splash goggles or safety glasses with side shields

that meet ANSI Z87.1 standards.[8][9] For operations with a high risk of splashing, a face

shield is also required.[9]

Skin Protection: A standard laboratory coat must be worn and fully buttoned.[9] Disposable

nitrile gloves are recommended for handling; ensure they are appropriate for the chemical

and the task.[8][9]

Respiratory Protection: For any procedure that may generate dust, a NIOSH-approved

respirator should be used in conjunction with a fume hood.[9]

Foot Protection: Always wear closed-toe and closed-heel shoes in the laboratory.[9]

Weighing and Solution Preparation
Don all required PPE before entering the designated handling area.

Place a weigh boat on a calibrated analytical balance inside the chemical fume hood.

Carefully transfer the desired amount of 5-(Benzyloxy)-2-bromoaniline to the weigh boat,

avoiding the creation of dust.[4][5]

If preparing a solution, slowly add the solid to the solvent in a suitable container, ensuring the

process is contained within the fume hood.

After handling, thoroughly wash hands and any exposed skin with soap and water.[4][5]

Spill Response
Minor Spills: For small spills, absorb the material with sand or vermiculite and place it in a

sealed, labeled container for disposal.[10]

Major Spills: In the event of a large spill, evacuate the area and alert emergency services.

[11] Prevent the spillage from entering drains or water courses.[11]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.gatech.edu/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://ehs.gatech.edu/personal-protective-equipment
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Di_O_E_p_Coumaroyl_afzelin.pdf
https://www.benchchem.com/product/b175192?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC106610250&productDescription=2-BROMOANILINE+25GR2-BRO&vendorId=VN00032119&countryCode=US&language=en
https://www.aaronchem.com/sds/1215206-01-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC106610250&productDescription=2-BROMOANILINE+25GR2-BRO&vendorId=VN00032119&countryCode=US&language=en
https://www.aaronchem.com/sds/1215206-01-1.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Oakwood6373-46-2.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61286_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61286_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 5-(Benzyloxy)-2-bromoaniline and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Containers: Use separate, clearly labeled, and leak-proof containers for solid and

liquid waste.[9] Containers must be chemically compatible with the waste.

Labeling: All waste containers must be clearly marked as "Hazardous Waste" and include the

full chemical name.[9]

Solid Waste: Contaminated items such as gloves, weigh papers, and paper towels should be

collected in a designated, sealed plastic bag or container.[9]

Liquid Waste: Collect all solutions containing the compound in a designated, sealed, and

chemically resistant waste container.[9]

Disposal Method
Professional Disposal: All waste must be disposed of through an approved waste disposal

plant.[4][12]

Incineration: A recommended disposal method is to dissolve the material in a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[10]

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for safely handling and disposing of 5-
(Benzyloxy)-2-bromoaniline.
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Safe Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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